Cas no 1261907-70-3 (2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)isonicotinic acid
• CAS No: 1261907-70-3
• MF: C₁₄H₉ClFNO₄
• MW: 309.676966428757
• CID: 2762681
• PubChem ID: 53224139
• Update Time: 2025-04-21

2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318221
• 2-CHLORO-5-(2-FLUORO-5-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
• 2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95%
• 1261907-70-3
• 2-Chloro-5-[2-fluoro-5-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
• DTXSID90688119
• 2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)isonicotinic acid

• Inchi： 1S/C14H9ClFNO4/c1-21-14(20)7-2-3-11(16)8(4-7)10-6-17-12(15)5-9(10)13(18)19/h2-6H,1H3,(H,18,19)
• InChI Key： XADKDFSEYYXNTF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C(=CC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 309.0204136Da
• Monoisotopic Mass: 309.0204136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.5Ų